Cas no 2229386-07-4 (2-(2,3,6-trifluorophenyl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(2,3,6-trifluorophenyl)ethane-1-sulfonyl fluoride
• CAS No: 2229386-07-4
• MF: C₈H₆F₄O₂S
• MW: 242.190655231476
• CID: 6000367
• PubChem ID: 165965045
• Update Time: 2025-08-03

2-(2,3,6-trifluorophenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,6-trifluorophenyl)ethane-1-sulfonyl fluoride
• 2229386-07-4
• EN300-1989286

• Inchi： 1S/C8H6F4O2S/c9-6-1-2-7(10)8(11)5(6)3-4-15(12,13)14/h1-2H,3-4H2
• InChI Key： NXVMEMGHSJARKB-UHFFFAOYSA-N
• SMILES： S(CCC1C(=CC=C(C=1F)F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 242.00246325g/mol
• Monoisotopic Mass: 242.00246325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(2,3,6-trifluorophenyl)ethane-1-sulfonyl fluoride

Introduction to 2-(2,3,6-trifluorophenyl)ethane-1-sulfonyl fluoride (CAS No. 2229386-07-4)

2-(2,3,6-trifluorophenyl)ethane-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2229386-07-4, belongs to the class of sulfonyl fluorides, which are widely recognized for their utility in synthetic chemistry and medicinal applications. The presence of fluorine atoms in its aromatic ring system imparts distinct electronic and steric characteristics, making it a valuable intermediate in the synthesis of more complex molecules.

The 2,3,6-trifluorophenyl moiety is a critical feature of this compound, contributing to its reactivity and potential biological activity. The trifluorophenyl group enhances the compound's lipophilicity and metabolic stability, which are essential attributes for drug candidates. In recent years, there has been a growing interest in fluorinated aromatic compounds due to their ability to modulate enzyme activity and improve pharmacokinetic profiles. This has led to extensive research into derivatives of 2-(2,3,6-trifluorophenyl)ethane-1-sulfonyl fluoride, particularly in the development of novel therapeutic agents.

One of the most compelling aspects of CAS No. 2229386-07-4 is its role as a key intermediate in the synthesis of sulfonamide-based drugs. Sulfonamides are a cornerstone of modern medicine, with applications ranging from antibiotics to anti-inflammatory and anticancer agents. The sulfonyl fluoride group in this compound can be selectively converted into other functional groups, such as sulfonamides or carboxylic acids, through nucleophilic substitution reactions. This versatility makes it an indispensable tool for medicinal chemists seeking to develop new drug candidates.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-(2,3,6-trifluorophenyl)ethane-1-sulfonyl fluoride. For instance, transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular architectures featuring this scaffold. These techniques have been particularly useful in generating novel heterocyclic compounds with potential therapeutic applications. Additionally, computational studies have shed light on the electronic properties of this compound, aiding in the rational design of more effective derivatives.

The biological activity of CAS No. 2229386-07-4 has also been extensively explored. Initial studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases and cancer. The trifluorophenyl group is known to enhance binding affinity by improving hydrophobic interactions with target proteins. Furthermore, fluorine atoms can influence metabolic pathways, potentially leading to increased drug bioavailability and reduced toxicity.

In conclusion, 2-(2,3,6-trifluorophenyl)ethane-1-sulfonyl fluoride (CAS No. 2229386-07-4) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable building block for synthesizing novel therapeutic agents. As our understanding of fluorinated compounds continues to evolve, it is likely that this compound will play an increasingly important role in the discovery and development of next-generation drugs.